2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride
Description
“2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride” is a derivative of amino acid . It has a molecular weight of 223.61 . The compound is typically stored in an inert atmosphere at room temperature .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H7F2NO2.ClH/c9-4-1-2-5 (6 (10)3-4)7 (11)8 (12)13;/h1-3,7H,11H2, (H,12,13);1H . This indicates that the compound has a complex structure with multiple functional groups, including two fluorine atoms, a hydroxy group, and an amino group. Physical and Chemical Properties Analysis
This compound is a solid at room temperature . Its exact melting point, boiling point, and other physical properties are not specified in the sources I found.Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P280) .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride involves the conversion of 2-fluoro-4-hydroxyphenylacetic acid to the target compound through a series of reactions.", "Starting Materials": [ "2-fluoro-4-hydroxyphenylacetic acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Sodium nitrate", "Sulfuric acid", "Sodium bicarbonate", "Ammonium chloride", "Sodium chloride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Conversion of 2-fluoro-4-hydroxyphenylacetic acid to 2-fluoro-4-nitrophenylacetic acid by reaction with sodium nitrite and hydrochloric acid.", "Step 2: Reduction of 2-fluoro-4-nitrophenylacetic acid to 2-fluoro-4-aminophenylacetic acid using sodium hydroxide and ethanol.", "Step 3: Protection of the amino group by reaction with sulfuric acid and sodium nitrate to form the nitrate salt of 2-amino-2-(2-fluoro-4-nitrophenyl)acetic acid.", "Step 4: Reduction of the nitro group to an amino group using sodium sulfide.", "Step 5: Deprotection of the amino group by reaction with sodium bicarbonate to form 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid.", "Step 6: Formation of the hydrochloride salt of the target compound by reaction with hydrochloric acid and ammonium chloride.", "Step 7: Purification of the product by recrystallization from water." ] } | |
CAS No. |
1131872-16-6 |
Molecular Formula |
C8H9ClFNO3 |
Molecular Weight |
221.61 g/mol |
IUPAC Name |
2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid;hydrochloride |
InChI |
InChI=1S/C8H8FNO3.ClH/c9-6-3-4(11)1-2-5(6)7(10)8(12)13;/h1-3,7,11H,10H2,(H,12,13);1H |
InChI Key |
RJUWKVDDGHTPIH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1O)F)C(C(=O)O)N.Cl |
Purity |
95 |
Origin of Product |
United States |
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